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Introduction
Transforming Growth Factor-beta (TGF-β) signaling is a critical pathway that regulates a wide

array of cellular processes, including proliferation, differentiation, apoptosis, and extracellular

matrix (ECM) production. Dysregulation of this pathway is a key driver in numerous

pathologies, most notably in fibrosis and the progression of cancer. The TGF-β signal is

transduced through a receptor complex composed of type I and type II serine/threonine kinase

receptors. Upon ligand binding, the type II receptor (TβRII) phosphorylates and activates the

type I receptor, Activin receptor-like kinase 5 (ALK5), also known as TGF-β receptor I

(TGFβRI). Activated ALK5 then phosphorylates the downstream effector proteins SMAD2 and

SMAD3, which subsequently form a complex with SMAD4 and translocate to the nucleus to

regulate the transcription of target genes.

Given its central role in disease, ALK5 has emerged as a promising therapeutic target. ALK5-
IN-10, also known as EW-7197 and Vactosertib, is a potent and selective small molecule

inhibitor of ALK5. This technical guide provides an in-depth overview of ALK5-IN-10, including

its mechanism of action, biochemical and cellular activity, relevant experimental protocols, and

key signaling pathways.
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ALK5-IN-10: Mechanism of Action and Biochemical
Profile
ALK5-IN-10 is an ATP-competitive inhibitor that targets the kinase domain of ALK5, thereby

preventing the phosphorylation of its downstream substrates, SMAD2 and SMAD3.[1][2] This

action effectively blocks the canonical TGF-β signaling pathway.

Biochemical and Cellular Activity of ALK5-IN-10 (EW-
7197)
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Parameter Value Assay Type
Cell
Line/System

Reference

Biochemical

Potency

IC50 vs. ALK5 7 nM
Radioisotopic

Assay

Recombinant

Human ALK5

(Sf9 cells)

[2]

IC50 vs. ALK5 9.67 nM

Radioisotopic

Protein Kinase

Assay

Recombinant

Human GST-

fused ALK5 (Sf9

cells)

[2]

IC50 vs. ALK5 12.9 nM Not Specified Not Specified [3]

IC50 vs. ALK5 13 nM Kinase Assay Not Specified

IC50 vs. ALK4 13 nM Cell-free assay Not Specified

IC50 vs. ALK4 17.3 nM Not Specified Not Specified

IC50 vs. ALK2

17.3 nM

(Comparable to

ALK5)

Not Specified Not Specified

IC50 vs. p38α 1,775 nM Not Specified Not Specified

Cellular Potency

IC50 (3TP-Lux

Reporter)
12.1 nM

Luciferase

Reporter Gene

Assay

4T1 cells

IC50 (3TP-Lux

Reporter)
13.2 nM

Luciferase

Reporter Gene

Assay

4T1-3TP-Lux

cells

IC50 (3TP-Lux

Reporter)
16.5 nM

Luciferase

Reporter Gene

Assay

HaCaT cells
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IC50 (pSmad3

Inhibition)
10-30 nM Western Blot 4T1 cells

In Vivo Efficacy and Pharmacokinetics
ALK5-IN-10 has demonstrated significant anti-metastatic and anti-fibrotic activity in various

preclinical models.
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Parameter Value Animal Model Study Reference

In Vivo Efficacy

Inhibition of Lung

Metastasis

40 mg/kg (i.p.,

every other day)

MMTV/c-Neu

mice (Breast

Cancer)

Inhibition of

Smad/TGFβ

signaling, cell

migration,

invasion, and

lung metastasis.

Increased

Survival

0.625, 1.25, 2.5,

or 5 mg/kg (five

times/week)

4T1-Luc injected

BALB/c mice

(Breast Cancer)

Dose-dependent

inhibition of lung

metastasis and

increased

survival.

Anti-fibrotic

Activity

1.25, 2.5, or 5

mg/kg (qd)

CCl4-induced

liver fibrosis

(mice), BDL-

induced liver

fibrosis (rats),

UUO-induced

renal fibrosis

(mice), BLM-

induced

pulmonary

fibrosis (mice)

Decreased

expression of

collagen, α-SMA,

and fibronectin;

extended

lifespan.

Pharmacokinetic

s (Rats)

Oral

Bioavailability
51% Rats

Pharmacokinetic

study of 12b·HCl

(EW-7197).

AUC 1426 ng*h/mL Rats

Pharmacokinetic

study of 12b·HCl

(EW-7197).
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Cmax 1620 ng/mL Rats

Pharmacokinetic

study of 12b·HCl

(EW-7197).

Signaling Pathways
The canonical TGF-β signaling pathway, which is inhibited by ALK5-IN-10, is depicted below.
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Discovery & Initial Characterization

Cellular & Functional Assays

In Vivo Evaluation

Compound Synthesis
(ALK5-IN-10)

Biochemical Kinase Assay
(IC50 vs. ALK5)

Kinase Selectivity Profiling
(Panel of kinases)

Cellular Reporter Assay
(e.g., 3TP-Lux)

SMAD Phosphorylation Assay
(Western Blot)

Cell Migration/Invasion Assay
(Wound Healing, Transwell)

EMT Marker Analysis

Pharmacokinetic Studies
(Bioavailability, Cmax, AUC)

Efficacy Studies in
Disease Models

(e.g., Cancer, Fibrosis)

Toxicology Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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